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Compound Name: Topogard

Cat. No.: B1222600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Topogard (active ingredient:

terbuthylazine), a photosystem II inhibitor herbicide, in conventional tillage versus no-till

agricultural systems. While direct comparative studies on Topogard are limited, this guide

synthesizes experimental data from research on atrazine, a closely related triazine herbicide

with the same mode of action, to draw relevant comparisons and provide actionable insights for

weed management strategies.

Executive Summary
The choice between conventional and no-till systems significantly influences the performance

of pre-emergent herbicides like Topogard. While no-till farming offers substantial benefits in

soil conservation, it presents unique challenges for herbicide efficacy. Crop residue in no-till

systems can intercept a significant portion of the applied herbicide, potentially reducing the

amount that reaches the soil. Furthermore, differences in soil moisture and organic matter

content between the two systems can affect herbicide activation, persistence, and overall weed

control. Research indicates that while the total seasonal loss of triazine herbicides may not

differ significantly between tillage systems, the initial concentration reaching the soil can be

lower in no-till due to residue interception. Conversely, some studies have shown that certain

pre-emergent herbicides can be more effective in no-till settings, particularly when followed by

adequate rainfall for activation.
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Data Presentation: Herbicide Efficacy and Crop
Yield
The following tables summarize quantitative data from studies comparing weed control and

crop yields under different tillage and herbicide regimes. It is important to note that the data

primarily involves atrazine and other photosystem II inhibitors, which serve as a proxy for

Topogard's expected performance.

Table 1: Comparison of Weed Control Efficacy in Conventional vs. No-Till Systems

Herbicide/Trea
tment

Tillage System Weed Species
Weed Control
(%)

Source

Mesotrione +

Atrazine (PRE)

Conventional

Tillage

Broadleaf Weeds

& Giant Foxtail

Inconsistent,

rainfall

dependent

[1]

Mesotrione +

Atrazine (PRE)
No-Till

Broadleaf Weeds

& Giant Foxtail

>80% (more

effective than

CT)

[1]

Flumioxazin/Pyro

xasulfone

Conventional

Tillage
Pigweed Species R80 at 3 g ai/ha [2]

Flumioxazin/Pyro

xasulfone
No-Till Pigweed Species

R80 at 273 g

ai/ha
[2]

Flumioxazin/Pyro

xasulfone

Conventional

Tillage

Common

Ragweed

R80 at 158 g

ai/ha
[2]

Flumioxazin/Pyro

xasulfone
No-Till

Common

Ragweed

R80 not

estimable
[2]

R80: The rate required to provide 80% control.

Table 2: Atrazine Interception by Crop Residue in No-Till Systems
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Tillage System Crop Residue
Atrazine
Interception (%)

Source

No-Till (Coulter) Corn Up to 30% [3]

Table 3: Soybean Yield Under Different Tillage Systems (Organic, No Synthetic Herbicides)

Tillage System
Weed Density
Reduction (%)

Soybean Yield (t
ha⁻¹)

Source

Conventional Tillage 71% 1.92 - 2.05 [4]

Reduced Tillage 85% 0.41 - 1.10 [4]

No-Till 61% 0.26 - 1.64 [4]

Experimental Protocols
Mesotrione and Atrazine Efficacy in Corn (Adapted from
VTechWorks)

Objective: To evaluate the efficacy of pre-emergence (PRE) applications of mesotrione in

combination with atrazine in conventional and no-till corn.

Experimental Design: Randomized complete block design.

Treatments:

Conventional Tillage + Mesotrione + Atrazine (PRE)

No-Till + Mesotrione + Atrazine (PRE)

Application: Herbicides were applied pre-emergence.

Data Collection: Weed control was visually rated as a percentage compared to a non-treated

control. Corn yield was measured at harvest.
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Key Findings: Pre-emergence applications of mesotrione were more effective when applied

in no-till compared to conventional tillage corn, providing over 80% control of broadleaf

weeds and giant foxtail.[1] Efficacy in conventional tillage was inconsistent and highly

dependent on timely rainfall.[1]

Atrazine Persistence in Different Tillage Systems
(Adapted from Weed Science)

Objective: To determine the persistence of atrazine under conventional plow, chisel, and

coulter (no-till) tillage systems.

Experimental Design: Field studies with annual atrazine applications.

Methodology: Soil samples were collected to measure atrazine residue over time. The

amount of atrazine intercepted by crop residue in the no-till system was also quantified.

Key Findings: In the year of application, atrazine persistence was lower in the no-till (coulter)

system.[3] The crop residue in the no-till system initially prevented as much as 30% of the

atrazine from reaching the soil surface.[3]
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Caption: Experimental workflow for comparing Topogard efficacy.
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Caption: Topogard's mode of action via Photosystem II inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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